Cas no 1820571-53-6 (trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane)

• Product Name: trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane
• CAS No: 1820571-53-6
• MF: C₁₃H₁₄ClF₃O
• MW: 278.697873592377
• CID: 5191833
• PubChem ID: 119031791
• Update Time: 2025-05-22

trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane Chemical and Physical Properties

Names and Identifiers

• trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane

• Inchi： 1S/C13H14ClF3O/c14-8-10-4-2-6-18-12(10)9-3-1-5-11(7-9)13(15,16)17/h1,3,5,7,10,12H,2,4,6,8H2/t10-,12-/m0/s1
• InChI Key： KDGIUQQGEBSGPA-JQWIXIFHSA-N
• SMILES： [C@@H]1(C2=CC=CC(C(F)(F)F)=C2)OCCC[C@H]1CCl

Additional information on trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane

Comprehensive Guide to trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane (CAS No. 1820571-53-6)

trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane (CAS No. 1820571-53-6) is a specialized organic compound with a unique structural framework, combining an oxane (tetrahydropyran) ring with a chloromethyl group and a trifluoromethyl-substituted phenyl moiety. This compound has garnered attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in drug discovery and material science. Its molecular formula is C₁₃H₁₄ClF₃O, and it exhibits a molecular weight of 278.69 g/mol.

The oxane ring in trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane provides a stable cyclic ether scaffold, while the chloromethyl group offers a reactive site for further functionalization. The presence of the trifluoromethylphenyl group enhances the compound's lipophilicity, making it valuable for modulating pharmacokinetic properties in bioactive molecules. Researchers often explore derivatives of this compound for their potential in medicinal chemistry, particularly in targeting enzymes or receptors where fluorine substitution plays a critical role.

In recent years, the demand for fluorinated compounds like trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane has surged due to their applications in drug design. Fluorine incorporation is a hot topic in pharmaceutical research, as it improves metabolic stability, bioavailability, and binding affinity. This compound's trifluoromethyl group aligns with the trend of developing "fluorine-rich" drug candidates, addressing challenges in CNS drugs, anti-inflammatory agents, and antimicrobial therapies.

From a synthetic perspective, CAS No. 1820571-53-6 serves as a valuable intermediate. Its chloromethyl functionality allows for nucleophilic substitutions, enabling the attachment of amines, thiols, or other heteroatom-containing groups. This reactivity is pivotal in constructing complex molecules for high-throughput screening or combinatorial chemistry. The compound's stability under various conditions also makes it suitable for multi-step synthetic routes.

The agrochemical industry has shown interest in trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane due to its potential as a precursor for herbicides or fungicides. Fluorinated agrochemicals are increasingly popular for their enhanced efficacy and environmental persistence. Researchers are investigating whether derivatives of this compound could offer novel modes of action against resistant pest strains, a pressing concern in modern agriculture.

Analytical characterization of trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane typically involves techniques like NMR spectroscopy (¹H, ¹³C, and ¹⁹F), mass spectrometry, and HPLC. The compound's purity is critical for downstream applications, and suppliers often provide certificates of analysis (CoA) detailing assay percentages and impurity profiles. Storage recommendations usually include protection from moisture and light, often under inert atmospheres to prevent degradation.

For researchers sourcing CAS 1820571-53-6, it's essential to verify suppliers' credentials, as custom synthesis of this compound requires expertise in handling fluorinated and chlorinated intermediates. Many pharmaceutical companies and CROs (Contract Research Organizations) seek reliable sources of this building block for their drug discovery pipelines. The compound's pricing often reflects its synthetic complexity and the scale of production.

Environmental and safety assessments of trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane indicate standard precautions for organochlorine compounds. While not classified as highly hazardous, proper laboratory practices—including fume hood use and personal protective equipment (PPE)—are recommended during handling. Disposal should follow institutional guidelines for halogenated organic waste.

Future research directions for trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane may explore its utility in metal-catalyzed cross-coupling reactions or as a template for biologically active molecules. With the growing emphasis on fluorinated pharmaceuticals (evidenced by FDA approvals of fluorinated drugs), this compound's derivatives could contribute to next-generation therapeutics. Computational studies might also investigate its conformational preferences to guide rational drug design.

In conclusion, trans-3-(chloromethyl)-2-[3-(trifluoromethyl)phenyl]oxane (CAS No. 1820571-53-6) represents a versatile chemical tool with significant potential across multiple industries. Its unique combination of a reactive chloromethyl group, a fluorinated aromatic system, and a stable oxane ring makes it a valuable asset for researchers exploring new chemical space. As synthetic methodologies advance and the demand for fluorinated compounds grows, this intermediate will likely play an increasingly important role in innovative scientific applications.